dimethyl (2S,5R)-1,4-dioxane-2,5-dicarboxylate
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Description
Dimethyl (2S,5R)-1,4-dioxane-2,5-dicarboxylate is a useful research compound. Its molecular formula is C8H12O6 and its molecular weight is 204.178. The purity is usually 95%.
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Scientific Research Applications
Green Synthesis and Environmental Applications
- Ionic Liquid Promoted Synthesis : A study by Dadhania, Patel, and Raval (2017) explored the use of carboxy functionalized ionic liquid under microwave irradiation for synthesizing 1,8-dioxo-octahydroxanthene derivatives, demonstrating an environmentally benign procedure that combines the advantages of ionic liquid and microwave irradiation for high yields and easy operation (Dadhania, Patel, & Raval, 2017).
Corrosion Inhibition
- Inhibition Performances of Spirocyclopropane Derivatives : Research by Chafiq et al. (2020) on spirocyclopropane derivatives, including 1-benzoyl-2-(3,4-dimethoxyphenyl)-6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione, revealed these compounds as effective corrosion inhibitors for mild steel in acidic solutions, highlighting their potential in materials science (Chafiq et al., 2020).
Chemical Synthesis and Material Science
- Preparation from D-Mannitol : Ley and Michel (2003) described the large-scale synthesis of a compound similar to dimethyl (2S,5R)-1,4-dioxane-2,5-dicarboxylate from D-mannitol, offering a stable alternative to glyceraldehyde acetonide and paving the way for its use in chemical synthesis (Ley & Michel, 2003).
- Heterogeneously Catalysed Condensations : Deutsch, Martin, and Lieske (2007) investigated the acid-catalysed condensation of glycerol with various aldehydes and acetals to produce [1,3]dioxan-5-ols, demonstrating the role of solid acids in catalyzing these reactions for potential novel platform chemicals (Deutsch, Martin, & Lieske, 2007).
Advanced Material Applications
- Synthesis and Solid-State Structures : Pomerantz, Amarasekara, and Dias (2002) explored the synthesis and structural analysis of dimethyl 2,2'-bithiophenedicarboxylates, providing insight into their solid-state conformations and potential applications in materials science (Pomerantz, Amarasekara, & Dias, 2002).
Properties
IUPAC Name |
dimethyl (2S,5R)-1,4-dioxane-2,5-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O6/c1-11-7(9)5-3-14-6(4-13-5)8(10)12-2/h5-6H,3-4H2,1-2H3/t5-,6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTJFNYOCDXQECS-OLQVQODUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1COC(CO1)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H]1CO[C@@H](CO1)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.